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Compound of Interest

Compound Name: N-Formyl-DL-alanine

Cat. No.: B1293590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Formyl-DL-alanine is a derivative of the non-essential amino acid DL-alanine. This guide

provides an in-depth overview of its chemical properties, synthesis, and potential biological

relevance, tailored for professionals in research and development.

Core Chemical and Physical Properties
N-Formyl-DL-alanine, with the CAS Number 5893-10-7, is a white to off-white crystalline

powder.[1] Its fundamental properties are summarized in the table below, providing a ready

reference for laboratory use.
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Property Value Reference(s)

CAS Number 5893-10-7 [2][3]

Molecular Formula C4H7NO3 [2][3]

Molecular Weight 117.10 g/mol [2]

Appearance
White to Almost white powder

to crystal
[1]

IUPAC Name 2-formamidopropanoic acid

Synonyms
N-Formylalanine, 2-

formylamino-propionic acid
[3]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Synthesis of N-Formyl-DL-alanine
The synthesis of N-Formyl-DL-alanine is typically achieved through the formylation of DL-

alanine. The primary precursors for this reaction are DL-Alanine and formic acid.[1]

Experimental Protocol: N-Formylation of DL-Alanine
This protocol outlines a general procedure for the N-formylation of DL-alanine. Researchers

should adapt this methodology based on laboratory conditions and scale.

Materials:

DL-Alanine

Formic acid (high purity)

Acetic anhydride
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Diethyl ether or other suitable non-polar solvent

Distilled water

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating and stirring apparatus

Filtration apparatus

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve DL-alanine in an excess of formic acid.

The mixture may require gentle heating to achieve dissolution.

Formylation: Slowly add acetic anhydride to the solution while stirring. An exothermic

reaction may occur, and the temperature should be controlled.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) to determine the consumption of the starting material.

Workup: Once the reaction is complete, the excess formic acid and acetic anhydride are

removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization. The crude solid

is dissolved in a minimal amount of hot water, and a non-polar solvent like diethyl ether is

added to induce crystallization.

Isolation and Drying: The crystalline product is collected by filtration, washed with a cold

solvent, and dried under vacuum to yield pure N-Formyl-DL-alanine.

Biological Activity and Signaling Pathways
While specific studies detailing the unique biological activities of N-Formyl-DL-alanine are

limited, as an N-formylated amino acid, it falls into a class of molecules known to interact with

formyl peptide receptors (FPRs).[4][5] These receptors are a key component of the innate
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immune system, recognizing N-formylated peptides derived from bacteria and mitochondria,

and initiating a pro-inflammatory response.[4][5]

The activation of FPRs, which are G protein-coupled receptors (GPCRs), triggers a cascade of

intracellular signaling events.[2][4] This pathway is crucial for chemotaxis, the directed

migration of immune cells such as neutrophils to sites of infection or injury.[4]

Below is a diagram illustrating the generalized N-formyl peptide receptor signaling pathway.
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N-Formyl Peptide Receptor Signaling Pathway

Applications and Future Directions
Given its structural similarity to known agonists of FPRs, N-Formyl-DL-alanine holds potential

as a research tool for studying the innate immune response and inflammatory processes. Its

role as a simple N-formylated amino acid could help in delineating the specific structural

requirements for FPR activation.

For drug development professionals, understanding the interactions of small molecules like N-
Formyl-DL-alanine with immune receptors can inform the design of novel immunomodulatory

agents. Further research is warranted to explore its specific binding affinity to different FPR

subtypes and its downstream physiological effects. As a derivative of the amino acid alanine, it

may also find applications in metabolic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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